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Compound of Interest

Compound Name: Galanthamine hydrobromide

Cat. No.: B7805333

Essential Safety and Handling Guide for
Galanthamine Hydrobromide

This guide provides comprehensive safety protocols, operational procedures, and disposal
plans for handling Galanthamine hydrobromide in a laboratory setting. Adherence to these
guidelines is critical for ensuring the safety of researchers, scientists, and drug development
professionals.

Galanthamine hydrobromide is classified as a hazardous substance, toxic if swallowed, and
can cause significant irritation to the skin, eyes, and respiratory system.[1] Prolonged or
repeated exposure may lead to organ damage, and the substance is very toxic to aquatic life
with long-lasting effects.[1]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure when
handling Galanthamine Hydrobromide.[2]
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Protection Type

Required Equipment

Specifications and Best
Practices

Eye Protection

Safety glasses with side-

shields or safety goggles.

Must comply with OSHA 29
CFR 1910.133 or European
Standard EN166.[2][3]

Hand Protection

Compatible, chemical-resistant

gloves.

Impervious gloves such as
nitrile or PVC are
recommended.[2][4] Gloves
should be inspected prior to
use and replaced if

contaminated.[4]

Body Protection

Laboratory coat.

A lab coat and additional
protective clothing should be
worn as needed to prevent

skin exposure.[2][5]

Respiratory Protection

NIOSH-approved respirator or

work in a chemical fume hood.

Required when engineering
controls are insufficient or
when handling the powder
outside of a containment
system to avoid dust
inhalation.[2][4]

Toxicological Data

The following table summarizes the acute toxicity data for Galanthamine Hydrobromide.
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Toxicity Metric Value Species
Oral LD50 18.7 mg/kg Mouse[2][4]
Oral LD50 75 mg/kg Rat[4]
Intraperitoneal LD50 9 mg/kg Mouse[4]
Intravenous LD50 5.2 mg/kg Mouse[4]
Subcutaneous LD50 15.4 mg/kg Mouse[4]
Intravenous LD50 10 mg/kg Rat[4]

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling Galanthamine Hydrobromide from receipt to disposal is
crucial for safety.

1. Engineering Controls

¢ All handling of Galanthamine Hydrobromide powder (e.g., weighing, transferring) must be
conducted in a designated area with adequate ventilation, preferably within a chemical fume
hood to prevent the inhalation of dust.[2][3]

e An accessible safety shower and eye wash station must be available.[6]

2. Receliving and Storage

o Upon receipt, inspect the container for any damage or leaks.

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

e The storage area should be secure and accessible only to authorized personnel.[6]
3. Handling and Preparation

» Before handling, ensure all required PPE is correctly worn.
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e Avoid any direct contact with the substance.[4]

* When weighing or transferring the solid material, take extreme care to avoid creating dust.[4]
Use dry clean-up procedures for any minor spills on the balance or benchtop.[4]

o For procedures with a potential for aerosolization when handling solutions, work should be
conducted within a containment system or with local exhaust ventilation.[4]

e Do not eat, drink, or smoke in the handling area.[3][6]

» After handling, wash hands and any exposed skin thoroughly.[3]

4. Decontamination

» All surfaces and equipment that have come into contact with Galanthamine hydrobromide
should be decontaminated.

» Wipe surfaces with an appropriate cleaning agent.

e Collect all decontamination materials for proper disposal as hazardous waste.

Preparation & Engineering Controls Handling Powder Solution & Cleanup ( Waste Management
Don PPE Work in Chemical Weigh Compound Transfer to Prepare Solution Decontaminat ite Wash Hands Collect Contaminated Dispose as
Fume Hood (Avoid Dust) Conl aaaaa epar Work Area & Tools Thoroughly ‘ L Waste Hazardous Waste

Click to download full resolution via product page

Workflow for safely handling Galanthamine Hydrobromide.

Emergency Procedures

Immediate action is required in case of accidental exposure or spills.
1. Accidental Spill Response

o Evacuate personnel from the immediate spill area.[3]
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Ensure the area is well-ventilated.[3]
Wear full PPE, including respiratory protection, before attempting cleanup.[4]
Carefully sweep or vacuum the spilled solid material, avoiding dust generation.[3][4]
Collect the waste into a suitable, labeled container for hazardous waste disposal.[2]
Clean the spill area thoroughly with an appropriate decontaminating solution.[6]

. First Aid for Accidental Exposure

If Swallowed: Immediately call a poison control center or a physician.[3] Do NOT induce
vomiting.[3] Rinse the mouth with water.[6]

Skin Contact: Immediately wash the affected area with plenty of water and soap for at least
15 minutes.[1][3] Remove all contaminated clothing.

Eye Contact: Immediately rinse the eyes with plenty of water for several minutes, removing
contact lenses if present.[3][6] Seek medical advice.[3]

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration.[3]
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Accidental Exposure Occurs
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Immediate First Aid

\/ v
Wash with Soap & Water Rinse with Water !
(15 mins) (Several Mins) Move to Fresh Air

\

Rinse Mouth

Do NOT Induce Vomiting

\

»| Seek Immediate Medical Attention [

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7805333#personal-protective-equipment-for-
handling-galanthamine-hydrobromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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